1H-Purine-2,6-dione, 3,7-dihydro-8-(diethylamino)-3-methyl-7-(2-phenoxyethyl)-

• CAS No.: 105522-58-5
• Molecular Formula: C18H23N5O3
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 8-(diethylamino)-3-methyl-7-(2-phenoxyethyl)purine-2,6-dione
• InChI: InChI=1S/C18H23N5O3/c1-4-22(5-2)17-19-15-14(16(24)20-18(25)21(15)3)23(17)11-12-26-13-9-7-6-8-10-13/h6-10H,4-5,11-12H2,1-3H3,(H,20,24,25)
• InChI Key: SIYFFUFRWMYNJE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC2=C(N1CCOC3=CC=CC=C3)C(=O)NC(=O)N2C

Description

The compound 1H-Purine-2,6-dione, 3,7-dihydro-8-(diethylamino)-3-methyl-7-(2-phenoxyethyl)- is a purine derivative characterized by substitutions at positions 7 and 8 of the purine core. Position 8 is substituted with a diethylamino group, a strong electron-donating moiety that may influence electronic properties and receptor interactions.

Preparation Methods

Core Structure Formation and Precursor Selection

The purine-2,6-dione scaffold serves as the foundational structure for this compound. 3-Methylxanthine (3,7-dihydro-3-methyl-1H-purine-2,6-dione) is a practical starting material due to its pre-existing methyl group at position 3 . Alternative precursors include 8-bromo- or 8-chloropurine-2,6-dione derivatives, which facilitate subsequent substitutions at position 8 . The choice of precursor depends on the availability of functional groups and the desired regioselectivity.

Regioselective Alkylation at Position 7

Introducing the 2-phenoxyethyl moiety at position 7 requires careful control of reaction conditions to avoid competing substitutions. A validated approach involves:

• Reagents : 2-Phenoxyethyl bromide or chloride as the alkylating agent.

• Base : Potassium carbonate (K₂CO₃) or sodium hydride (NaH) to deprotonate the N-7 position .

• Solvent : Polar aprotic solvents such as acetonitrile or dimethylformamide (DMF) .

• Conditions : Heating at 80–120°C for 4–8 hours under inert atmosphere .

For example, in a similar synthesis, alkylation of 8-bromo-7-(but-2-yn-1-yl)-3-methylpurine-2,6-dione with 2-butyn-1-yl bromide achieved a 47% yield after purification . Adapting this protocol for 2-phenoxyethyl bromide would likely require extended reaction times due to steric hindrance from the phenoxy group.

Nucleophilic Substitution at Position 8

The 8-(diethylamino) group is introduced via nucleophilic displacement of a halogen atom (e.g., bromine or chlorine) at position 8. Critical parameters include:

• Reagents : Diethylamine in excess to drive the reaction to completion.

• Catalyst : Potassium iodide (KI) to enhance reactivity through halide exchange .

• Solvent : Toluene or methylene chloride, which stabilize intermediate species .

• Conditions : Reflux at 85–125°C for 6–12 hours .

In a patent example, substitution of 8-bromo-purine derivatives with (3R)-piperidin-3-amine dihydrochloride in the presence of K₂CO₃ and KI yielded 47% of the desired product . Applying analogous conditions with diethylamine could achieve comparable efficiency, though steric and electronic effects may necessitate optimization.

Multi-Component Reactions for Streamlined Synthesis

Recent advances in purine chemistry highlight the utility of multi-component reactions (MCRs) for constructing complex derivatives. A method reported by PMC involves:

• Components : Purine base, acetal (e.g., phenoxyethyl acetal), and acetic anhydride.

• Catalyst : Trimethylsilyl trifluoromethanesulfonate (TMSOTf) .

• Conditions : Room temperature, 15-minute reaction time .

Purification and Isolation Techniques

Post-synthetic purification is critical for obtaining high-purity product. Methods include:

• Solvent Extraction : Washing with acetic acid (10%) and methyl isobutyl ketone to remove unreacted starting materials .

• Crystallization : Using methanol or toluene to precipitate the product .

• Chromatography : Silica gel column chromatography for resolving regioisomers .

For instance, a patent-described purification of a related purine derivative involved sequential extractions with methylene chloride and sodium hydroxide, followed by solvent distillation, yielding 47% pure product .

Challenges and Optimization Strategies

• Regioselectivity : Purine alkylation favors N-9 substitution, but the target compound requires N-7 and C-8 modifications. Using bulky bases (e.g., DBU) or protecting groups (e.g., acetyl) can direct reactivity to N-7 .

• Steric Hindrance : The phenoxyethyl group may slow substitution at position 8. Increasing reaction temperature or using phase-transfer catalysts (e.g., tetrabutylammonium bromide) could mitigate this .

• Yield Improvement : Multi-step protocols often suffer from low cumulative yields. One-pot MCRs or tandem alkylation-substitution sequences may enhance efficiency .

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Yield Range
Sequential Alkylation	High regiocontrol	Multi-step, time-intensive	40–50%
Multi-Component	Rapid, fewer steps	Limited substrate scope	70–88%
Nucleophilic Aromatic Substitution	Broad applicability	Requires halogenated precursors	50–60%

Chemical Reactions Analysis

Types of Reactions

WAY-271674 undergoes various chemical reactions, including:

Oxidation: The platinum center can undergo oxidation, altering its oxidation state and reactivity.

Reduction: Reduction reactions can also occur, affecting the platinum coordination complex.

Substitution: Ligand substitution reactions are common, where ligands around the platinum center are replaced by other ligands.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various ligands for substitution reactions. The conditions typically involve controlled temperatures and pH levels to ensure the desired reaction pathway.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to higher oxidation state platinum complexes, while substitution reactions can yield different platinum-ligand complexes.

Scientific Research Applications

Chemistry: As a platinum-based compound, it is of interest for studying metal coordination chemistry and reaction mechanisms.

Biology: Its interactions with biological molecules, such as DNA, make it a valuable tool for understanding cellular processes and developing new therapeutic strategies.

Medicine: WAY-271674 has shown promise in clinical trials for treating various cancers, making it a potential candidate for anticancer drug development.

Industry: The compound’s unique properties may also find applications in industrial processes that require specific metal coordination complexes.

Mechanism of Action

The mechanism of action of WAY-271674 involves its interaction with DNA, leading to the formation of DNA adducts that interfere with DNA replication and transcription. This results in the inhibition of cancer cell growth and proliferation. The platinum center plays a crucial role in binding to the DNA, and the specific ligands around the platinum influence the compound’s reactivity and effectiveness .

Comparison with Similar Compounds

Structural Variations and Pharmacological Relevance

Purine-2,6-dione derivatives exhibit diverse biological activities depending on substituents at positions 7 and 7. Below is a comparative analysis of key analogs:

Table 1: Structural and Pharmacological Comparison of Purine-2,6-dione Derivatives

Compound Name	Position 7 Substituent	Position 8 Substituent	Pharmacological Activity	Molecular Formula	Reference ID
Target Compound	2-Phenoxyethyl	Diethylamino	Not explicitly reported (structural analog of adenosine antagonists)	C₁₈H₂₄N₄O₃ (estimated)	-
Istradefylline	7-Methyl	(E)-8-(3,4-Dimethoxystyryl)	Adenosine A2A receptor antagonist (Parkinson’s disease)	C₂₀H₂₄N₄O₄
Linagliptin	7-(2-Butynyl)	8-[(3R)-3-Amino-1-piperidinyl]	DPP-4 inhibitor (Type 2 diabetes)	C₂₅H₂₈N₈O₂
1,3-Dimethyl-7-(3-methylbenzyl) analog	3-Methylbenzyl	(Tetrahydro-2-furanylmethyl)amino	Not explicitly reported (structural study)	C₂₁H₂₅N₅O₄
8-Bromo derivatives (e.g., sc-504053)	Varies (e.g., phenylmethyl)	Bromo	Intermediate for further functionalization	C₁₄H₁₅BrN₄O₂
8-(Piperidinyl) analogs	Varies (e.g., 2-oxodecyl)	Piperidinyl	Potential kinase or receptor modulation	C₂₀H₂₈N₆O₃

Key Findings from Comparative Analysis

Position 7 Modifications: The target compound’s 2-phenoxyethyl group introduces aromaticity and moderate lipophilicity, contrasting with:

• 7-Methyl in Istradefylline (simpler alkyl group, lower steric hindrance) .
• 3-Methylbenzyl in (bulkier aromatic substituent) .
  • 7-(2-Butynyl) in Linagliptin enhances rigidity and may improve metabolic stability .

Position 8 Modifications: The diethylamino group in the target compound is a strong electron donor, differing from:

• Styryl groups (e.g., Istradefylline’s 3,4-dimethoxystyryl), which enable π-π stacking with receptors .
• Bromo substituents (), which are electrophilic and used as synthetic intermediates .
• Piperidinyl () or tetrahydrofuranmethylamino (), which may enhance solubility or target specificity .

Biological Activity Correlations: Istradefylline’s A2A receptor antagonism is attributed to its styryl group’s interaction with hydrophobic receptor pockets . Linagliptin’s DPP-4 inhibition relies on the 8-piperidinyl group’s hydrogen-bonding capability . The target compound’s diethylamino group could modulate adenosine receptors but may require further biological validation.

Synthetic and Analytical Methods :

• Similar compounds are synthesized via amination (), cyclocondensation, or halogenation (). Characterization typically involves NMR, mass spectrometry, and HPLC .

Q & A

Q. What synthetic methodologies are recommended for preparing 8-substituted theophylline derivatives like this compound, and how can reaction conditions be optimized?

• Methodological Answer : The synthesis of 8-substituted theophylline derivatives typically involves nucleophilic substitution at the C8 position. For example, brominated intermediates (e.g., 8-bromo-1,3-dimethylxanthine) can react with diethylamine to introduce the diethylamino group. Reaction optimization includes controlling temperature (e.g., 60–80°C), solvent polarity (e.g., DMF or acetonitrile), and stoichiometric ratios of nucleophiles. Post-synthetic purification via column chromatography or recrystallization ensures product integrity. Spectral validation (FTIR, $^1H$-NMR) is critical to confirm substitutions and purity .

Q. How should researchers characterize the structural and functional groups of this compound using spectroscopic techniques?

• Methodological Answer :

• FTIR : Identify carbonyl stretches (C=O) at ~1650–1700 cm$^{-1}$, aliphatic C-H stretches (~2850–2960 cm$^{-1}$), and N-H stretches (if present) at ~3300 cm$^{-1}$. The phenoxyethyl group may show aromatic C-O-C bending near 1250 cm$^{-1}$ .
• Mass Spectrometry : Use high-resolution MS to confirm molecular weight. Key fragments (e.g., m/z 169 for theophylline core or m/z 149 for phenoxyethyl cleavage) aid in structural elucidation .
• NMR : $^1H$-NMR peaks for the diethylamino group (δ 1.0–1.2 ppm for CH$_3$, δ 2.5–3.0 ppm for N-CH$_2$) and phenoxyethyl protons (δ 6.8–7.3 ppm for aromatic H) are diagnostic .

Q. What computational tools are suitable for predicting drug-like properties or reactivity of this xanthine derivative?

• Methodological Answer : Tools like Chemicalize.org (based on ChemAxon) can calculate partition coefficients (LogP), polar surface area, and hydrogen-bonding capacity. For reactivity, density functional theory (DFT) simulations assess electronic properties (e.g., HOMO-LUMO gaps) of the diethylamino and phenoxyethyl substituents. Molecular docking may predict binding affinities to adenosine receptors, leveraging structural analogs from xanthine databases .

Advanced Research Questions

Q. How can Design of Experiments (DoE) principles be applied to optimize the synthesis and functionalization of this compound?

• Methodological Answer : Employ factorial design to evaluate critical variables (e.g., temperature, solvent, catalyst loading). For example, a 2$^3$ factorial design tests interactions between reaction time (12–24 hrs), temperature (60–80°C), and amine equivalents (1.2–2.0 eq.). Response surface methodology (RSM) then identifies optimal conditions for yield and purity. Statistical validation via ANOVA ensures robustness .

Q. What advanced computational strategies elucidate the reaction mechanisms or regioselectivity in 8-substituted xanthine synthesis?

• Methodological Answer : Use quantum chemical calculations (e.g., Gaussian, ORCA) to map transition states and activation energies for nucleophilic attack at C8. Molecular dynamics (MD) simulations model solvent effects on regioselectivity. Machine learning (ML) models trained on reaction databases (e.g., Reaxys) predict substituent compatibility and side-reaction risks .

Q. How can researchers resolve contradictions in spectral data or unexpected byproduct formation during synthesis?

• Methodological Answer :

• Contradictory FTIR Peaks : Cross-validate with $^13C$-NMR to distinguish carbonyl environments (e.g., lactam vs. ester C=O).
• Unexpected Byproducts : Use LC-MS/MS to trace intermediates. For example, over-alkylation at N7 (vs. C8) may occur if steric hindrance is underestimated. Adjust protecting groups (e.g., methyl vs. benzyl) to direct selectivity .

Q. What strategies are effective for studying structure-activity relationships (SAR) of 8-substituted xanthines targeting adenosine receptors?

• Methodological Answer :

• Substituent Variation : Synthesize analogs with altered alkyl/aryl groups (e.g., replacing diethylamino with piperazinyl or morpholino) and compare binding via radioligand assays (e.g., $^3H$-DPCPX for A$_1$ receptors).
• Pharmacophore Modeling : Overlay energy-minimized conformers of active/inactive analogs to identify critical hydrogen-bond acceptors (e.g., carbonyl groups) and hydrophobic pockets .

Q. How can AI-driven platforms enhance the development of novel derivatives or reaction pathways for this compound?

• Methodological Answer : Platforms like ICReDD integrate quantum mechanics/molecular mechanics (QM/MM) with ML to propose unexplored reaction pathways. For instance, AI might suggest using photoredox catalysis for C-H functionalization at C8, reducing reliance on pre-halogenated intermediates. Autonomous labs then validate predictions via high-throughput screening .